95-50-1

1,2-Dichlorobenzene

In Stock

• CAS RN:
• 95-50-1

• Formula:
• C6H4Cl2

• InChI:
• InChI=1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H

• InChIKey:
• RFFLAFLAYFXFSW-UHFFFAOYSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  EMSURE grade solvents are suitable for a broad spectrum of classical lab applications, and are frequently used in regulated and highly demanding lab applications. EMSURE provides worldwide best and most extensive product specifications. We declare our EMSURE range to be in compliance with the ACS, with the reagent part of the European Pharmacopoeia (Reag. Ph Eur) and also with the ISO standards.
  There are three dichlorobenzene isomers- 1,2-dichlorobenzene, 1,3-dichlorobenzene, and 1,4-dichlorobenzene. Dichlorobenzenes do not occur naturally. 1,2-Dichlorobenzene is a colorless to pale yellow liquid ...

2,2,2-Trifluoro-n-[(1r)-1-phenylethyl]acetamide

In Stock

• CAS RN:
• 39995-50-1

• Formula:
• C10H10F3NO

• InChI:
• InChI=1S/C10H10F3NO/c1-7(8-5-3-2-4-6-8)14-9(15)10(11,12)13/h2-7H,1H3,(H,14,15)/t7-/m1/s1

• InChIKey:
• ZJFCMJDNHPXGBY-SSDOTTSWSA-N

• 2,2,2-Trifluoro-n-[(1r)-1-phenylethyl]acetamide is a useful research compound. Its molecular formula is C10H10F3NO and its molecular weight is 217.19 g/mol. The purity is usually 95%.

2-Methoxy-4'-nitrobenzophenone

In Stock

• CAS RN:
• 42495-50-1

• Formula:
• C14H11NO4

• InChI:
• InChI=1S/C14H11NO4/c1-19-13-5-3-2-4-12(13)14(16)10-6-8-11(9-7-10)15(17)18/h2-9H,1H3

• InChIKey:
• DHMLRUWJBJQWFC-UHFFFAOYSA-N

• 2-Methoxy-4'-nitrobenzophenone is a useful research compound. Its molecular formula is C14H11NO4 and its molecular weight is 257.24 g/mol. The purity is usually 95%.

N-1-naphthyl-3-nitrobenzamide

Usually In Stock

• CAS RN:
• 63295-50-1

• Formula:
• C17H12N2O3

• InChI:
• InChI=1S/C17H12N2O3/c20-17(13-7-3-8-14(11-13)19(21)22)18-16-10-4-6-12-5-1-2-9-15(12)16/h1-11H,(H,18,20)

• InChIKey:
• VLEMJYHTAUXVMK-UHFFFAOYSA-N

• N-1-naphthyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C17H12N2O3 and its molecular weight is 292.29 g/mol. The purity is usually 95%.

2-Bromo-5-nitrothiophene

In Stock

• CAS RN:
• 13195-50-1

• Formula:
• C4H2BrNO2S

• InChI:
• InChI=1S/C4H2BrNO2S/c5-3-1-2-4(9-3)6(7)8/h1-2H

• InChIKey:
• ZPNFMDYBAQDFDY-UHFFFAOYSA-N

• 2-Bromo-5-nitrothiophene is a heteroaryl halide that can be prepared from thiophene by bromination followed by nitration. It participates in the synthesis of oligothiophene precursors for generating (porphinato)zinc(II)-based chromophores.
  
  

3-Hydroxy-4-(propylamino)thiolane-1,1-dione

Usually In Stock

• CAS RN:
• 327095-50-1

• Formula:
• C7H15NO3S

• InChI:
• InChI=1S/C7H15NO3S/c1-2-3-8-6-4-12(10,11)5-7(6)9/h6-9H,2-5H2,1H3

• InChIKey:
• USKDSTKQCUZVGP-UHFFFAOYSA-N

• 3-Hydroxy-4-(propylamino)thiolane-1,1-dione is a useful research compound. Its molecular formula is C7H15NO3S and its molecular weight is 193.26. The purity is usually 95%.

1-(3,4-dimethylphenyl)-5-oxo-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide

In Stock

• CAS RN:
• 872595-50-1

• Formula:
• C22H27N5O4S2

• InChI:
• InChI=1S/C22H27N5O4S2/c1-13-5-6-16(8-14(13)2)27-11-15(9-19(27)29)20(30)24-21-25-26-22(33-21)32-12-18(28)23-10-17-4-3-7-31-17/h5-6,8,15,17H,3-4,7,9-12H2,1-2H3,(H,23,28)(H,24,25,30)

• InChIKey:
• RKAFCMRANSDDKQ-UHFFFAOYSA-N

• 1-(3,4-dimethylphenyl)-5-oxo-N-(5-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)pyrrolidine-3-carboxamide is a useful research compound. Its molecular formula is C22H27N5O4S2 and its molecular weight is 489.61. The purity is usually 95%.

N-[2-[6-(2-amino-2-oxoethyl)sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-50-1

• Formula:
• C17H18N6O3S

• InChI:
• InChI=1S/C17H18N6O3S/c1-26-12-4-2-11(3-5-12)17(25)19-9-8-15-21-20-14-6-7-16(22-23(14)15)27-10-13(18)24/h2-7H,8-10H2,1H3,(H2,18,24)(H,19,25)

• InChIKey:
• UUYRDPHCPQQFJP-UHFFFAOYSA-N

• N-[2-[6-(2-amino-2-oxoethyl)sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C17H18N6O3S and its molecular weight is 386.43. The purity is usually 95%.

N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 953995-50-1

• Formula:
• C19H18N2O5S

• InChI:
• InChI=1S/C19H18N2O5S/c1-23-13-4-3-11(7-14(13)24-2)8-18(22)21-19-20-12-9-15-16(10-17(12)27-19)26-6-5-25-15/h3-4,7,9-10H,5-6,8H2,1-2H3,(H,20,21,22)

• InChIKey:
• NDKNSWIRYMLRHO-UHFFFAOYSA-N

• N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-2-(3,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C19H18N2O5S and its molecular weight is 386.42. The purity is usually 95%.

4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide

In Stock

• CAS RN:
• 893995-50-1

• Formula:
• C20H20N2OS

• InChI:
• InChI=1S/C20H20N2OS/c1-14-8-10-16(11-9-14)19(23)21-13-12-18-15(2)22-20(24-18)17-6-4-3-5-7-17/h3-11H,12-13H2,1-2H3,(H,21,23)

• InChIKey:
• ASHMVGLYLHJQKT-UHFFFAOYSA-N

• 4-methyl-N-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)ethyl]benzamide is a useful research compound. Its molecular formula is C20H20N2OS and its molecular weight is 336.5 g/mol. The purity is usually 95%.

4-Methylumbelliferyl 2,3,4-tri-O-acetyl-alpha-L-idopyranosiduronic acid, methyl ester

In Stock

• CAS RN:
• 128095-50-1

• Formula:
• C23H24O12

• InChI:
• InChI=1S/C23H24O12/c1-10-8-17(27)34-16-7-6-14(9-15(10)16)33-23-21(32-13(4)26)19(31-12(3)25)18(30-11(2)24)20(35-23)22(28)29-5/h6-9,18-21,23H,1-5H3/t18-,19-,20+,21+,23+/m0/s1

• InChIKey:
• HZBVEPRBVYSPPX-IUHILOBXSA-N

• 4-Methylumbelliferyl 2,3,4-tri-O-acetyl-alpha-L-idopyranosiduronic acid, methyl ester, also known as 4-Methylumbelliferyl 2,3,4-tri-O-acetyl-alpha-L-idopyranosiduronic acid, methyl ester, is a useful research compound. Its molecular formula is C23H24O12 and its molecular weight is 492.433. The purity is usually 95%.

3-(2-Cyclobutyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl)-7-fluoro-1H-quinazoline-2,4-dione

Usually In Stock

• CAS RN:
• 2379995-50-1

• Formula:
• C18H14FN5O2

• InChI:
• InChI=1S/C18H14FN5O2/c19-11-6-7-12-13(9-11)20-18(26)24(17(12)25)14-5-2-8-23-16(14)21-15(22-23)10-3-1-4-10/h2,5-10H,1,3-4H2,(H,20,26)

• InChIKey:
• CJYCUVQHIWAVMB-UHFFFAOYSA-N

• 3-(2-Cyclobutyl-[1,2,4]triazolo[1,5-a]pyridin-8-yl)-7-fluoro-1H-quinazoline-2,4-dione is a useful research compound. Its molecular formula is C18H14FN5O2 and its molecular weight is 351.341. The purity is usually 95%.

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide

In Stock

• CAS RN:
• 1019095-50-1

• Formula:
• C17H18N4O2S

• InChI:
• InChI=1S/C17H18N4O2S/c1-4-23-14-7-5-13(6-8-14)15-10-24-17(19-15)21-16(18-12(3)22)9-11(2)20-21/h5-10H,4H2,1-3H3,(H,18,22)

• InChIKey:
• LYETZDPVGFMGFL-UHFFFAOYSA-N

• N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide is a useful research compound. Its molecular formula is C17H18N4O2S and its molecular weight is 342.4 g/mol. The purity is usually 95%.

1-Benzyl-4-piperidinol-2,2,6,6-d4

In Stock

• CAS RN:
• 1014695-50-1

• Formula:
• C12H17NO

• InChI:
• InChI=1S/C12H17NO/c14-12-6-8-13(9-7-12)10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2/i8D2,9D2

• InChIKey:
• BPPZXJZYCOETDA-LZMSFWOYSA-N

• 1-Benzyl-4-piperidinol-2,2,6,6-d4, also known as 1-Benzyl-4-piperidinol-2,2,6,6-d4, is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 195.29 g/mol. The purity is usually 95%.

N-[(1-benzyl-1H-tetrazol-5-yl)methyl]-N-{[4-(hydroxycarbamoyl)phenyl]methyl}-2-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 2484895-50-1

• Formula:
• C25H21F3N6O3

• InChI:
• InChI=1S/C25H21F3N6O3/c26-25(27,28)21-9-5-4-8-20(21)24(36)33(14-18-10-12-19(13-11-18)23(35)30-37)16-22-29-31-32-34(22)15-17-6-2-1-3-7-17/h1-13,37H,14-16H2,(H,30,35)

• InChIKey:
• MEWDNULKAXEKII-UHFFFAOYSA-N

• NR-160 is an inhibitor of histone deacetylase 6 (HDAC6;  IC50 = 0.03 µM). It is selective for HDAC6 over HDAC1, -2, -3, -4, and -8 (IC50s = 5.18, 2.26, 8.48, 55.4, and 14.7 µM, respectively). NR-160 is cytotoxic against a panel of seven cancer cell lines (IC50s = 22.5-51.8 µM). It enhances cytotoxicity induced by bortezomib in HL-60 cells, as well as cytotoxicity induced by epirubicin or daunorubicin in CCRF-HSB-2 T cell acute lymphoblastic leukemia cells.
  
  

2-(4-Methoxyphenoxy)ethylamine

• CAS RN:
• 13195-50-1; 50800-92-5

• Formula:
• C9H13NO2

• InChI:
• InChI=1S/C9H13NO2/c1-11-8-2-4-9(5-3-8)12-7-6-10/h2-5H,6-7,10H2,1H3

• InChIKey:
• YXRCDWIZAGWUBL-UHFFFAOYSA-N

• 2-(4-Methoxyphenoxy)ethylamine is a useful research compound. Its molecular formula is C9H13NO2 and its molecular weight is 167.208. The purity is usually 95%.

1,2-Dichlorobenzene

In Stock

• CAS RN:
• 95-50-1; 25321-22-6(mixedisomers)

• Formula:
• C6H4Cl2

• InChI:
• InChI=1S/C6H4Cl2/c7-5-3-1-2-4-6(5)8/h1-4H

• InChIKey:
• RFFLAFLAYFXFSW-UHFFFAOYSA-N

• O-dichlorobenzene appears as a clear colorless liquid with a pleasant odor. Denser than water and insoluble in water. Flash point 150 °F. Toxic by inhalation and ingestion. Used to make other chemicals, solvents, fumigants and insecticides and for many other uses.
  1,2-dichlorobenzene is a dichlorobenzene carrying chloro substituents at positions 1 and 2. It has a role as a hepatotoxic agent and a metabolite.
  1,2-Dichlorobenzene, also named ortho-dichlorobenzene, is an organic compound. It is a non-polar colorless liquid that is miscible in most organic solvents. This derivative of benzene differs from the parent compound by the presence of two adjacent chlorine atoms. 1,2-dichlorobenzene is used as a precursor for agrochemicals, as a solvent for fullerenes, as an insecticide and as an agent to remove carbon-based contamination from metal.
  o-dichlorobenzene is a natu...